![molecular formula C25H23NO4 B214584 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B214584.png)
3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one, also known as Compound A, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. The compound belongs to the class of indole derivatives and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one A is not fully understood. However, it has been suggested that it acts through the inhibition of various signaling pathways involved in inflammation, cancer, and diabetes. In particular, it has been found to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation and cancer. In addition, it has been found to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects
This compound A has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that it inhibits the production of pro-inflammatory cytokines and chemokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). In addition, it has been found to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. Furthermore, this compound A has been found to improve glucose metabolism and insulin sensitivity in diabetic animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one A in lab experiments is its synthetic nature, which allows for easy production and purification. In addition, its potential therapeutic applications make it a promising candidate for further research. However, one limitation is the lack of understanding of its mechanism of action, which hinders the development of targeted therapies.
Future Directions
There are several future directions for research on 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one A. Firstly, further studies are needed to elucidate its mechanism of action, which will enable the development of targeted therapies. Secondly, its potential as a therapeutic agent for inflammatory diseases, cancer, and diabetes should be further explored in animal models and clinical trials. Thirdly, the development of more efficient synthesis methods for this compound A will facilitate its production and enable further research. Finally, the potential side effects of this compound A should be investigated to ensure its safety for clinical use.
Conclusion
This compound A is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties, and its mechanism of action involves the inhibition of various signaling pathways. Further research is needed to elucidate its mechanism of action, explore its potential as a therapeutic agent, develop more efficient synthesis methods, and investigate its potential side effects.
Synthesis Methods
The synthesis of 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one A involves the condensation of 3-methoxybenzaldehyde with 2-methylbenzylamine, followed by the addition of ethyl acetoacetate and subsequent cyclization. The final product is obtained after purification through column chromatography.
Scientific Research Applications
3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one A has been the subject of scientific research due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. In vitro studies have shown that this compound A inhibits the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. In addition, it has been found to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. Furthermore, this compound A has been found to improve glucose metabolism and insulin sensitivity in diabetic animal models.
properties
Molecular Formula |
C25H23NO4 |
---|---|
Molecular Weight |
401.5 g/mol |
IUPAC Name |
3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-[(2-methylphenyl)methyl]indol-2-one |
InChI |
InChI=1S/C25H23NO4/c1-17-8-3-4-9-19(17)16-26-22-13-6-5-12-21(22)25(29,24(26)28)15-23(27)18-10-7-11-20(14-18)30-2/h3-14,29H,15-16H2,1-2H3 |
InChI Key |
LFTRDOXZKRRRGB-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC(=CC=C4)OC)O |
Canonical SMILES |
CC1=CC=CC=C1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC(=CC=C4)OC)O |
Origin of Product |
United States |
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